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Compound of Interest

Compound Name: 2,5-Dimethyl-1,4-dithiane-2,5-diol

Cat. No.: B036285 Get Quote

An In-depth Technical Guide to the Safety and Hazards of 2,5-Dimethyl-1,4-dithiane-2,5-diol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is compiled from publicly available safety data. It is not a substitute for a formal risk

assessment. Always consult the most current Safety Data Sheet (SDS) from your supplier and

adhere to all institutional and regulatory safety protocols.

Executive Summary
2,5-Dimethyl-1,4-dithiane-2,5-diol (CAS No: 55704-78-4) is a dithiane compound used as a

flavoring agent in the food industry.[1] While it has been evaluated for safety in this context,

understanding its inherent chemical and toxicological properties is crucial for safe handling and

use in research and development. This guide provides a consolidated overview of its known

hazards, physical and chemical properties, and available toxicological data. Due to the limited

public availability of in-depth toxicological studies, data for the closely related analog, 1,4-

Dithiane-2,5-diol, is included for comparative purposes where relevant.

Chemical and Physical Properties
The fundamental physical and chemical characteristics of a compound are critical for predicting

its behavior and for designing safe handling and storage procedures.
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Property Value Source Citation

Molecular Formula C₆H₁₂O₂S₂ [1]

Molecular Weight 180.29 g/mol [2]

Appearance White crystalline solid [1]

Melting Point 81.00 to 83.00 °C [1]

Boiling Point
326.00 to 327.00 °C at 760.00

mm Hg
[1]

Solubility
Slightly soluble in water;

soluble in alcohol
[1]

Synonyms
Meaty dithiane, 1-

Mercaptopropanone (dimer)
[2]

Hazard Identification and Classification
Based on aggregated GHS data, 2,5-Dimethyl-1,4-dithiane-2,5-diol is classified as harmful if

swallowed. The closely related compound, 1,4-Dithiane-2,5-diol, exhibits more severe hazard

classifications, which should be considered for a conservative risk assessment.

GHS Classification
Compound GHS Hazard Code Hazard Statement

2,5-Dimethyl-1,4-dithiane-2,5-

diol
H302 Harmful if swallowed[1]

1,4-Dithiane-2,5-diol (Analog) H301 Toxic if swallowed

H317
May cause an allergic skin

reaction[3]

H318 Causes serious eye damage[3]

H330 Fatal if inhaled

H410
Very toxic to aquatic life with

long lasting effects[4]
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Precautionary Statements & First Aid
Standard precautionary measures should be followed to minimize exposure.

Precautionary Code Description

P264
Wash face, hands and any exposed skin

thoroughly after handling.[5]

P270
Do not eat, drink or smoke when using this

product.[5]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301 + P310/P317

IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician. For H302, call a

POISON CENTER or doctor if you feel unwell.

[1]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[5]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Toxicological Data
Detailed toxicological studies for 2,5-Dimethyl-1,4-dithiane-2,5-diol are not extensively

available in the public domain. The Joint FAO/WHO Expert Committee on Food Additives

(JECFA) has evaluated it as a flavoring agent and concluded "No safety concern at current

levels of intake when used as a flavouring agent".[3][6] However, for handling in a research

context, acute toxicity data from its analog, 1,4-Dithiane-2,5-diol, provides valuable insight.
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Parameter Species Route Value Remarks
Source
Citation

LD50 (Oral) Rat Oral
200 - 2000

mg/kg

For 1,4-

Dithiane-2,5-

diol

[7]

LC50

(Inhalation)
Rat Inhalation

0.44 - 0.522

mg/L (4 h)

For 1,4-

Dithiane-2,5-

diol

[7]

Skin

Sensitization
- Dermal

May cause

sensitization

by skin

contact

For 1,4-

Dithiane-2,5-

diol

[7]

Eye Irritation - Ocular

Risk of

serious

damage to

eyes

For 1,4-

Dithiane-2,5-

diol

[7]

Experimental Protocols
Detailed experimental methodologies for the toxicological endpoints listed above are not

provided in the publicly available safety summaries and literature. These studies are typically

conducted according to standardized OECD or EPA guidelines. For instance, an acute oral

toxicity study (providing an LD50 value) would generally follow a protocol similar to OECD

Guideline 420, 423, or 425 (Acute Oral Toxicity). These methods involve administering the

substance to fasted animals (usually rats) and observing them for a defined period (e.g., 14

days) for signs of toxicity and mortality.

Chemical Hazard Assessment Workflow
The process of assessing and managing the risks associated with a chemical like 2,5-
Dimethyl-1,4-dithiane-2,5-diol can be visualized as a logical workflow. This ensures that all

aspects of the chemical's hazard profile are considered, and appropriate control measures are

implemented.
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1. Hazard Identification

2. Hazard Characterization

3. Exposure Assessment

4. Risk Characterization & Control

Identify Chemical
(2,5-Dimethyl-1,4-dithiane-2,5-diol)

Gather Data
(SDS, PubChem, Literature)

Physical/Chemical Hazards
(e.g., Combustibility)

Health Hazards
(Acute Toxicity, Sensitization)

Identify Routes of Exposure
(Inhalation, Dermal, Ingestion)

Define Use Scenarios
(Weighing, Dissolving, Reaction)

Characterize Risk
(Likelihood & Severity)

Implement Controls
(Fume Hood, PPE, SOPs)

Review & Document

Click to download full resolution via product page

Caption: Workflow for Chemical Hazard Assessment and Management.
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Handling and Storage
To ensure safety, the following handling and storage procedures are recommended:

Engineering Controls: Use only under a chemical fume hood to avoid inhalation of dust.[5]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tight-sealing safety goggles.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter.

[5]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5] For

maintaining product quality, refrigeration is recommended.

Incompatible Materials: Avoid contact with acids, bases, and strong oxidizing agents.[7]

Stability and Reactivity
Reactivity: No hazardous reactions are reported under normal processing.

Chemical Stability: The substance is stable under recommended storage conditions, though

exposure to moisture and air should be avoided.[7]

Hazardous Decomposition Products: Thermal decomposition can lead to the release of

irritating gases and vapors, including carbon monoxide, carbon dioxide, and sulfur oxides.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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